Cas no 1539281-85-0 (4-fluoro-2-(1-isocyanatoethyl)-1-methoxybenzene)

• Product Name: 4-fluoro-2-(1-isocyanatoethyl)-1-methoxybenzene
• CAS No: 1539281-85-0
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 5948795
• PubChem ID: 83531254
• Update Time: 2025-06-14

4-fluoro-2-(1-isocyanatoethyl)-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(1-isocyanatoethyl)-1-methoxybenzene
• EN300-1837661
• 1539281-85-0

• Inchi： 1S/C10H10FNO2/c1-7(12-6-13)9-5-8(11)3-4-10(9)14-2/h3-5,7H,1-2H3
• InChI Key： PGMDNQQWNUMASZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C)N=C=O)OC

Computed Properties

• Exact Mass: 195.06955672g/mol
• Monoisotopic Mass: 195.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-fluoro-2-(1-isocyanatoethyl)-1-methoxybenzene

Recent Advances in the Study of 4-fluoro-2-(1-isocyanatoethyl)-1-methoxybenzene (CAS: 1539281-85-0)

The compound 4-fluoro-2-(1-isocyanatoethyl)-1-methoxybenzene (CAS: 1539281-85-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic isocyanate derivative is of particular interest due to its potential applications in drug discovery and development, especially as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its reactivity, stability, and utility in medicinal chemistry.

One of the key areas of research has focused on the use of 4-fluoro-2-(1-isocyanatoethyl)-1-methoxybenzene as a precursor in the synthesis of urea derivatives. These derivatives are known for their wide range of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of the isocyanate group (-NCO) in the compound allows for efficient coupling with amines, enabling the rapid generation of diverse chemical libraries for high-throughput screening.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the kinetic stability of 4-fluoro-2-(1-isocyanatoethyl)-1-methoxybenzene under various conditions. The study revealed that the compound exhibits remarkable stability in anhydrous organic solvents, making it suitable for use in multi-step synthetic routes. However, it was also noted that the isocyanate group is highly reactive toward nucleophiles, necessitating careful handling and storage to prevent premature degradation.

Another significant development involves the application of this compound in the design of targeted therapeutics. A research team at a leading pharmaceutical company utilized 4-fluoro-2-(1-isocyanatoethyl)-1-methoxybenzene to develop a series of small-molecule inhibitors targeting a specific kinase implicated in cancer progression. The inhibitors demonstrated promising activity in preclinical models, highlighting the compound's potential as a scaffold for drug design.

Furthermore, computational studies have been conducted to predict the binding modes and interactions of derivatives of 4-fluoro-2-(1-isocyanatoethyl)-1-methoxybenzene with various biological targets. Molecular docking simulations suggested that the fluorine atom and methoxy group play critical roles in enhancing binding affinity and selectivity, providing valuable insights for future structure-activity relationship (SAR) studies.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 4-fluoro-2-(1-isocyanatoethyl)-1-methoxybenzene. Recent efforts have focused on optimizing reaction conditions to improve yield and purity, with some success reported in the use of flow chemistry techniques. These innovations are expected to facilitate broader adoption of the compound in industrial and academic research settings.

In conclusion, 4-fluoro-2-(1-isocyanatoethyl)-1-methoxybenzene (CAS: 1539281-85-0) represents a valuable tool in modern medicinal chemistry. Its unique chemical properties and versatility make it an attractive candidate for the development of novel therapeutics. Ongoing research is likely to uncover additional applications and refine synthetic methodologies, further solidifying its role in the field.